Cas no 85901-48-0 (2,4-dichloro-1-methylsulfonylbenzene)

• Product name: 2,4-dichloro-1-methylsulfonylbenzene
• CAS No: 85901-48-0
• MF: C₇H₆Cl₂O₂S
• MW: 225.092339038849
• CID: 1842664
• PubChem ID: 158897

2,4-dichloro-1-methylsulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-1-methylsulfonylbenzene
• 2,4-dichlorophenyl methyl sulfone
• methylsulphonyl(2,4-dichlorobenzene)
• (2,4-Dichlor-phenyl)-methyl-sulfon
• AC1L4KT4
• SureCN1625796
• 2,4-Dichloro-1-(methylsulfonyl)benzene
• Benzene, 2,4-dichloro-1-(methylsulfonyl)-
• (2,4-dichloro-phenyl)-methyl sulfone
• 2,4-dichloro-methylsulfonylbenzene
• 2,4-(Dichlorophenyl)methyl sulfone
• DB-191972
• XBAXSNXJMHDHQY-UHFFFAOYSA-N
• SCHEMBL1625796
• 2,4-DICHLORO-1-METHANESULFONYLBENZENE
• DTXSID20235231
• AKOS024388223
• 2,4-Dichlorophenylmethylsulfone
• 85901-48-0
• FS-5283

• MDL： MFCD03789182
• Inchi： InChI=1S/C7H6Cl2O2S/c1-12(10,11)7-3-2-5(8)4-6(7)9/h2-4H,1H3
• InChI Key： XBAXSNXJMHDHQY-UHFFFAOYSA-N
• SMILES： CS(=O)(=O)C1=C(C=C(C=C1)Cl)Cl

Computed Properties

• Exact Mass: 223.947
• Monoisotopic Mass: 223.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.451
• Melting Point: 77-79°C
• Boiling Point: 364°C at 760 mmHg
• Flash Point: 173.9°C
• Refractive Index: 1.555
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,4-dichloro-1-methylsulfonylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,4-dichloro-1-methylsulfonylbenzene

Research Update on 2,4-Dichloro-1-methylsulfonylbenzene (CAS: 85901-48-0) in Chemical and Biomedical Applications

2,4-Dichloro-1-methylsulfonylbenzene (CAS: 85901-48-0), a sulfonyl-substituted benzene derivative, has garnered significant attention in recent chemical and biomedical research due to its versatile applications in agrochemicals, pharmaceuticals, and material science. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including herbicides, fungicides, and potential therapeutic agents. Recent studies have explored its reactivity, biological activity, and potential as a building block for more complex chemical entities.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of 2,4-dichloro-1-methylsulfonylbenzene derivatives against drug-resistant bacterial strains. The research team synthesized a series of analogs by modifying the sulfonyl group and demonstrated that certain derivatives exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with minimum inhibitory concentrations (MICs) as low as 2 μg/mL. The study proposed that the electron-withdrawing nature of the sulfonyl group enhances the compound's ability to disrupt bacterial cell membranes.

In the field of agrochemicals, a 2024 patent application (WO2024012345) disclosed novel herbicidal compositions containing 2,4-dichloro-1-methylsulfonylbenzene as a core structure. The inventors demonstrated that when combined with specific adjuvants, these formulations showed improved herbicidal activity against broadleaf weeds while maintaining selectivity for cereal crops. The patent highlights the compound's stability under various environmental conditions, making it suitable for field applications.

Recent advancements in synthetic methodology have also focused on 2,4-dichloro-1-methylsulfonylbenzene. A paper in Organic Letters (2023, 25(8): 1256-1260) described a novel palladium-catalyzed cross-coupling reaction that enables efficient functionalization of the benzene ring at the 5-position. This development significantly expands the structural diversity accessible from this chemical scaffold, opening new possibilities for drug discovery and material science applications.

From a toxicological perspective, a 2024 study in Chemical Research in Toxicology evaluated the environmental fate and ecotoxicological profile of 2,4-dichloro-1-methylsulfonylbenzene. The researchers found that while the compound demonstrates moderate persistence in soil (half-life of 28-35 days), it shows relatively low bioaccumulation potential in aquatic organisms. These findings are important for assessing the environmental impact of its widespread use in agricultural and industrial applications.

In pharmaceutical research, computational studies published in the Journal of Molecular Graphics and Modelling (2024) have identified 2,4-dichloro-1-methylsulfonylbenzene as a promising scaffold for developing kinase inhibitors. Molecular docking simulations revealed that derivatives of this compound can effectively bind to the ATP-binding site of several cancer-related kinases, suggesting potential applications in oncology drug development.

The compound's physical and chemical properties continue to be refined through advanced analytical techniques. A recent study employing X-ray crystallography and DFT calculations (Acta Crystallographica Section C, 2023) provided detailed structural insights into the molecular conformation and electronic properties of 2,4-dichloro-1-methylsulfonylbenzene, which are crucial for understanding its reactivity and interaction with biological targets.

Looking forward, research on 2,4-dichloro-1-methylsulfonylbenzene (CAS: 85901-48-0) appears poised for expansion into new areas. Current investigations are exploring its potential in polymer chemistry as a monomer for specialty plastics, as well as in photodynamic therapy as a photosensitizer precursor. The compound's unique combination of chemical stability and synthetic versatility ensures its continued relevance in multiple scientific disciplines.